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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3D-printed
intravaginal rings (IVRS) in research, highlighting their versatility in drug delivery for various
therapeutic areas, including contraception and the prevention of sexually transmitted infections.
The detailed protocols and compiled data will assist researchers in designing and evaluating
their own 3D-printed IVRs.

Introduction

Three-dimensional (3D) printing has emerged as a transformative technology in pharmaceutical
research, enabling the rapid prototyping and manufacturing of personalized drug delivery
devices.[1] Intravaginal rings (IVRs) are a discreet and effective platform for sustained, long-
acting drug delivery to the female reproductive tract, bypassing first-pass metabolism and
improving patient adherence.[2][3] The integration of 3D printing, particularly technologies like
Continuous Liquid Interface Production (CLIP™) and Fused Deposition Modeling (FDM), allows
for the fabrication of IVRs with intricate geometries and tailored drug release profiles, a
significant advancement over traditional injection molding techniques.[4][5][6]
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This document outlines the applications of 3D-printed IVRs in research, focusing on
multipurpose prevention technologies (MPTs) and other therapeutic indications. Detailed
experimental protocols for fabrication, drug loading, in vitro release studies, and preclinical
evaluation are provided.

Applications in Research

3D-printed IVRs are being investigated for a wide range of applications, primarily focused on
women's health. The key research areas include:

e Multipurpose Prevention Technologies (MPTs): These IVRs are designed to deliver a
combination of active pharmaceutical ingredients (APIs) to simultaneously prevent
unintended pregnancy and sexually transmitted infections (STIs) like HIV and HSV-2.[4][7][8]

o HIV Prevention: Several studies have focused on developing IVRs that release antiretroviral
drugs such as Dapivirine and Islatravir for pre-exposure prophylaxis (PrEP).[9][10][11]

o Contraception: 3D-printed IVRs are being developed to deliver hormonal contraceptives like
Etonogestrel, Ethinyl Estradiol, and Levonorgestrel, as well as non-hormonal options like
lactic acid and glycerol monolaurate.[9][12][13]

o Infertility Treatment: The controlled release of hormones such as progesterone from 3D-
printed IVRs is being explored for luteal phase support in assisted reproductive technologies.
[61[14][15]

o Treatment of Vaginal Infections: Customized IVRs are being designed to deliver antifungal
agents like clotrimazole for recurrent vaginal candidiasis and antibiotics like metronidazole
for bacterial vaginosis.[1][16][17]

Data Presentation: In Vitro and In Vivo Studies

The following tables summarize quantitative data from various research studies on 3D-printed
IVRs, providing a comparative overview of their performance.

Table 1: In Vitro Drug Release from 3D-Printed Intravaginal Rings
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3D Printing Release o
Drug(s) Polymer . Key Findings
Method Duration
Zero-order
Dapivirine (DPV), release kinetics
Pritelivir (PTV), Silicone- in simulated
) CLIP™ 28 days ] )
Levonorgestrel urethane resin vaginal fluid
(LNG) (SVF) atpH 4
and pH 8.[7]
Near or complete
release of the
) Biocompatible total loaded drug.
B-estradiol ) CLIP™ 57 - 115 days )
Resin Release profiles
were driven by
geometry.[14]
Etonogestrel Sustained
(ENG), Ethinyl Silicone-based release of all
_ _ CLIP™ 150 days
Estradiol (EE), resin three drugs was
Islatravir (ISL) achieved.[9][10]
Lactic Acid (LA), Sustained
Glycerol B ) release at target
Not Specified 3D-printed > 30 days
Monolaurate rates was
(GML) achieved.[9][13]
Sustained,
diffusion-
Poly(lactic acid) controlled
Progesterone (PLA)/Polycaprol FDM > 7 days release. "O"
actone (PCL) shaped ring
showed higher
dissolution.[18]
Clotrimazole Thermoplastic FDM 7 days Sustained
Polyurethane release with
complete
inhibition of C.
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albicans growth
after 5 days.[17]

Table 2: In Vivo Performance of 3D-Printed Intravaginal Rings in Animal Models

Drug(s) Animal Model

Study Duration

Key Findings

Dapivirine (DPV),
Pritelivir (PTV), Macaques
Levonorgestrel (LNG)

28 days

Sustained release
with median plasma
concentrations of 138
pg/mL (DPV), 18,700
pg/mL (PTV), and 335
pg/mL (LNG). Safe
and well-tolerated with
no significant changes
in vaginal pH or

mucosal cytokines.[7]

Etonogestrel (ENG),
Ethinyl Estradiol (EE), Sheep
Islatravir (ISL)

14 days

Sustained release of
all three drugs. No
adverse findings of
cervicovaginal toxicity
or changes in vaginal
microbiome.[2][9][10]

Islatravir (ISL) Macaques

28 days

Sustained release
with ISL-triphosphate
levels above the
pharmacokinetic
benchmark. Safe and
well-tolerated with no
observed mucosal
cytokine changes or
alterations in
peripheral CD4 T-cell
populations.[9][10][11]

© 2026 BenchChem. All rights reserved.

4/12

Tech Support


https://pubmed.ncbi.nlm.nih.gov/33524521/
https://pubmed.ncbi.nlm.nih.gov/39500407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11537264/
https://www.researchgate.net/publication/372904830_Next_generation_3D-Printed_intravaginal_ring_for_prevention_of_HIV_and_unintended_pregnancy
https://scholars.duke.edu/publication/1591296
https://www.researchgate.net/publication/372904830_Next_generation_3D-Printed_intravaginal_ring_for_prevention_of_HIV_and_unintended_pregnancy
https://scholars.duke.edu/publication/1591296
https://pubmed.ncbi.nlm.nih.gov/37549505/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the research and
development of 3D-printed IVRs.

4.1. Protocol for IVR Fabrication using CLIP™ 3D Printing

This protocol describes the fabrication of IVRs using the Continuous Liquid Interface
Production (CLIP™) technology.

o Computer-Aided Design (CAD):

o Design the IVR using CAD software (e.g., SolidWorks). Specify the outer diameter, cross-
sectional diameter, and any internal geometric features (e.g., honeycomb, unit cells) to
control drug release and mechanical properties.[9][14]

o Export the design as an .STL file.
e 3D Printing:
o Utilize a CLIP™ 3D printer (e.g., Carbon M1).
o Select a biocompatible resin, such as a silicone-urethane based resin (e.g., SIL30).[2]

o The CLIP™ process uses UV light to selectively cure the liquid resin while a continuous
liquid interface of uncured resin is maintained by an oxygen-permeable window, allowing
for rapid, layerless printing.[2]

o The fabrication time is typically around 15 minutes per ring.[14]
e Post-Processing:
o After printing, wash the IVR to remove any uncured resin.
o Perform a final UV cure to ensure complete polymerization and mechanical stability.

4.2. Protocol for Drug Loading via Solvent Swelling and Absorption
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This protocol details a single-step drug loading process driven by absorption.[7][9]
e Preparation of Loading Solution:

o Dissolve the desired active pharmaceutical ingredient(s) (APIs) in a suitable solvent in
which the polymer matrix will swell (e.g., acetone for silicone-urethane resins).[12]

o The concentration of the API in the solution will determine the final drug loading in the IVR.
e Drug Loading:
o Submerge the fabricated IVR in the drug-containing solvent solution.

o Allow the IVR to swell and absorb the drug over a specified period. This process is driven
by the concentration gradient.

o The duration of immersion will depend on the desired drug loading and the swelling
properties of the polymer.

e Drying and Drug Entrapment:
o Remove the IVR from the loading solution.

o Allow the solvent to evaporate completely. As the polymer deswells, the API is entrapped

within the matrix.
4.3. Protocol for In Vitro Drug Release Studies

This protocol outlines the procedure for assessing the drug release kinetics from the IVR in a

laboratory setting.
e Preparation of Release Medium:

o Prepare a simulated vaginal fluid (SVF) at a physiologically relevant pH (e.g., pH 4.2).[7]
The composition of SVF can be found in published literature.

» Release Study Setup:
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o Place each IVR in a separate container with a known volume of SVF (e.g., 50 mL).

o Maintain the containers at 37°C in a shaking incubator to simulate physiological
conditions.

o Sample Collection and Analysis:

o At predetermined time points (e.g., 1, 4, 8, 24 hours, and then daily), collect an aliquot of
the release medium.

o Replenish the collected volume with fresh, pre-warmed SVF to maintain sink conditions.

o Analyze the concentration of the API in the collected samples using a validated analytical
method, such as High-Performance Liquid Chromatography (HPLC).[5]

e Data Analysis:
o Calculate the cumulative amount of drug released at each time point.

o Plot the cumulative drug release versus time to determine the release profile and kinetics
(e.g., zero-order, first-order).

4.4. Protocol for Mechanical Testing

This protocol describes the methods for evaluating the mechanical properties of the IVRs to
ensure they are suitable for vaginal insertion and retention.[19]

e Durometer Hardness:

o Measure the Shore hardness of the IVR material using a durometer to assess its flexibility.
o Radial Compression Test:

o Use a universal testing machine (e.g., Instron) with a 100N load cell.[5]

o Place the IVR on its side and compress it at a constant rate, measuring the force required
to achieve a specific displacement. This simulates the forces experienced during insertion
and use.
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» Tensile Properties:
o Cut a section of the IVR and clamp it into the universal testing machine.

o Apply a tensile load until the material breaks to determine its tensile strength and
elongation at break.

4.5. Protocol for Biocompatibility and In Vivo Safety Studies

This protocol provides a general framework for assessing the safety and biocompatibility of the
3D-printed IVRs in preclinical animal models.

o Cell Viability Assay (MTT Assay):

o Culture relevant cell lines (e.g., vaginal epithelial cells) in the presence of extracts from the
IVR material or the IVR itself.

o Perform an MTT assay to quantify cell viability and assess for any cytotoxic effects.[12][16]
¢ In Vivo Animal Studies (e.g., Macaques, Sheep):

o Select an appropriate animal model (macaques are a relevant model for HIV research,
while sheep have anatomical similarities for contraceptive studies).[2][9]

o Insert the IVRs into the animals for a specified duration (e.g., 14 to 28 days).[2][10]
o Monitor the animals for any signs of local or systemic toxicity.
o Collect vaginal swabs to assess vaginal pH and changes in the vaginal microbiome.[2]

o Collect blood samples to determine the plasma concentrations of the released drugs
(pharmacokinetics).[7]

o At the end of the study, collect vaginal biopsies to evaluate for any tissue abnormalities or
inflammation.[9]

o Analyze mucosal cytokine and chemokine levels to assess the local immune response.[7]
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Visualizations

Diagram 1: Workflow for Fabrication and Testing of 3D-Printed IVRs

Design & Fabrication

1. CAD Design of IVR

|

2. 3D Printing (e.g., CLIP™)

!

3. Post-Processing (Wash & Cure)

Drug Loading & Charactevzation

4. Drug Loading (Solvent Swelling)

l l Preclinical Evaluation

5. Mechanical Testing 6. In Vitro Release Study 7. Biocompatibility (MTT Assay)

|

8. In Vivo Animal Study (PK & Safety)

Click to download full resolution via product page

Caption: A streamlined workflow for the development of 3D-printed IVRs.

Diagram 2: Logical Relationship of Design and Performance
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Caption: Interplay between IVR design parameters and performance outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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